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Introduction: (5-Chlorothiophen-2-yl)methanol is a critical heterocyclic building block in
modern synthetic chemistry, particularly valued in the pharmaceutical industry. Its thiophene
core, substituted with both a reactive chloromethyl group and a versatile hydroxymethyl group,
makes it an important intermediate for the synthesis of complex molecular architectures. This
guide provides an in-depth exploration of its synthesis, characterization, applications, and safe
handling, designed for researchers and professionals in drug discovery and chemical
development. The primary application of this compound's derivatives is in the synthesis of the
direct Factor Xa inhibitor, Rivaroxaban, a widely used anticoagulant.[1][2][3]

Physicochemical Properties

A summary of the key physicochemical properties of (5-Chlorothiophen-2-yl)methanol is
provided below. These properties are essential for its handling, reaction setup, and analytical
characterization.
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Property Value Source

CAS Number 74168-69-7 Multiple Sources
Molecular Formula CsHsCIOS Multiple Sources
Molecular Weight 148.61 g/mol Multiple Sources
Appearance Colorless to light yellow liquid Multiple Sources
Boiling Point 229.9°C [2]

Flash Point 92.8°C [2]

Purity >95% (typical commercial Multiple Sources

grade)

Store at room temperature in a
Storage _ [2]
dry, well-ventilated area

Synthesis and Mechanism

The direct synthesis of (5-Chlorothiophen-2-yl)methanol is not extensively detailed in publicly
available literature. However, a logical and efficient synthetic route involves the reduction of its
corresponding aldehyde, 5-chlorothiophene-2-carboxaldehyde. This precursor is readily
synthesized and commercially available.[4][5][6]

Synthesis of the Precursor: 5-Chlorothiophene-2-
carboxaldehyde

The synthesis of 5-chlorothiophene-2-carboxaldehyde can be achieved via the chlorination of
2-thiophenecarboxaldehyde. A one-pot method has been described where chlorine gas is
introduced to 2-thiophenecarboxaldehyde to yield the chlorinated intermediate.[7]

Reduction to (5-Chlorothiophen-2-yl)methanol

The reduction of the aldehyde functional group to a primary alcohol is a standard
transformation in organic synthesis. A common and effective method is the use of a reducing
agent such as sodium borohydride (NaBHa4) in an alcoholic solvent like methanol or ethanol.
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Reaction Causality: Sodium borohydride is a mild and selective reducing agent, ideal for
converting aldehydes to alcohols without affecting the thiophene ring or the chloro-substituent.
The mechanism involves the nucleophilic attack of the hydride ion from the borohydride to the
electrophilic carbonyl carbon of the aldehyde. Subsequent workup with water protonates the
resulting alkoxide to yield the desired alcohol.

H20 Workup

NaBHa4, Methanol

Protonation

5-Chlorothiophene-2-carboxaldehyde Hydride Attack Intermediate Alkoxide

(5-Chlorothiophen-2-yl)methanol

Click to download full resolution via product page
Caption: Synthetic pathway from the aldehyde precursor to the final alcohol product.
Experimental Protocol (Proposed):

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 5-
chlorothiophene-2-carboxaldehyde (1.0 eq) in methanol at room temperature.

e Reduction: Cool the solution to 0°C using an ice bath. Add sodium borohydride (1.1 eq)
portion-wise, ensuring the temperature remains below 10°C.

o Reaction Monitoring: Stir the reaction mixture at room temperature for 1-2 hours. Monitor the
reaction progress by Thin Layer Chromatography (TLC).

e Quenching: Once the starting material is consumed, carefully quench the reaction by the

slow addition of water.

o Extraction: Extract the product with a suitable organic solvent such as ethyl acetate.
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 Purification: Wash the combined organic layers with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be further purified
by column chromatography on silica gel.

Application in Drug Development: Synthesis of
Rivaroxaban

(5-Chlorothiophen-2-yl)methanol is a precursor to 5-chlorothiophene-2-carbonyl chloride, a
key intermediate in the synthesis of the anticoagulant drug Rivaroxaban.[3][8][9]

Acylation

Oxidation

(5-Chlorothiophen-2-yl)methanol }—P{ 5-Chlorothiophene-2-carboxylic acid }—P{ 5-Chlorothiophene-2-carbonyl chloride }
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A Novel Synthesis of the Oxazolidinone Antithrombotic Agent Rivaroxaban - PMC
[pmc.ncbi.nim.nih.gov]

researchgate.net [researchgate.net]

benchchem.com [benchchem.com]

calpaclab.com [calpaclab.com]

2.
3.
¢ 4. chemimpex.com [chemimpex.com]
5.
6. 2-Thiophenecarboxaldehyde, 5-chloro- [webbook.nist.gov]
7.

CN108840854B - Method for synthesizing 5-chlorothiophene-2-carboxylic acid by one-pot
method - Google Patents [patents.google.com]

e 8. US9663505B2 - Process for the preparation of rivaroxaban - Google Patents
[patents.google.com]

¢ 9. Rivaroxaban synthesis - chemicalbook [chemicalbook.com]

¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to (5-
Chlorothiophen-2-yl)methanol]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1590313/docs#a-comprehensive-technical-guide-to-
5-chlorothiophen-2-yl-methanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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